molecular formula C10H19NO2 B8377438 4-(Oxan-2-yloxy)piperidine CAS No. 93343-04-5

4-(Oxan-2-yloxy)piperidine

Cat. No. B8377438
CAS RN: 93343-04-5
M. Wt: 185.26 g/mol
InChI Key: RYHXNWSOYYDHCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Oxan-2-yloxy)piperidine is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Oxan-2-yloxy)piperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Oxan-2-yloxy)piperidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

93343-04-5

Product Name

4-(Oxan-2-yloxy)piperidine

Molecular Formula

C10H19NO2

Molecular Weight

185.26 g/mol

IUPAC Name

4-(oxan-2-yloxy)piperidine

InChI

InChI=1S/C10H19NO2/c1-2-8-12-10(3-1)13-9-4-6-11-7-5-9/h9-11H,1-8H2

InChI Key

RYHXNWSOYYDHCK-UHFFFAOYSA-N

Canonical SMILES

C1CCOC(C1)OC2CCNCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using {5-[7-(2-chloro-pyridin-4-yl)-2-morpholin-4-yl-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-yl]-pyrimidin-2-yl}-bis-(4-methoxy-benzyl)-amine (200 mg, 0.307 mmol) obtained in Step A in Example 1-D-69 instead of {5-[7-(6-chloro-pyridin-3-yl)-2-morpholin-4-yl-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-yl]-pyrimidin-2-yl}-bis-(4-methoxy-benzyl)-amine, and 4-[(tetrahydro-2-H-pyran-2-yl)oxy]piperidine (86 mg, 0.46 mmol) instead of N,N,N′-trimethyl ethylenediamine, in the same manner as Example 1-D-48, a crude product of bis-(4-methoxy-benzyl)-(5-{2-morpholin-4-yl-7-[4-(tetrahydro-pyran-2-yloxy)-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4′-yl]-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-yl}-pyrimidin-2-yl)-amine was obtained as a yellow amorphous (180 mg), and then the PMB groups and THP group were removed according to the above Deprotection method 2, to obtain the desired compound (D-75) as a pale yellow powder (35 mg, 33%).
[Compound]
Name
crude product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
bis-(4-methoxy-benzyl)-(5-{2-morpholin-4-yl-7-[4-(tetrahydro-pyran-2-yloxy)-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4′-yl]-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-yl}-pyrimidin-2-yl)-amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
{5-[7-(2-chloro-pyridin-4-yl)-2-morpholin-4-yl-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-yl]-pyrimidin-2-yl}-bis-(4-methoxy-benzyl)-amine
Quantity
200 mg
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.